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Compound of Interest

Compound Name: Tert-butyl 2-(piperazin-1-yl)acetate

Cat. No.: B181056

An In-depth Technical Guide to the Material Safety Data Sheet for Tert-butyl 2-(piperazin-1-
yl)acetate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is based on publicly available Safety Data Sheets (SDS). It is not a substitute for a certified
SDS from a supplier. Always refer to the original SDS and follow all institutional and regulatory
safety protocols.

Chemical Identification and Properties

Tert-butyl 2-(piperazin-1-yl)acetate is a bifunctional organic compound used as an
intermediate in organic synthesis, particularly in the development of pharmaceuticals,
pesticides, and dyes.[1] It features a piperazine ring, a common scaffold in drug discovery, and
a tert-butyl ester protecting group.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 112257-22-4

IUPAC Name tert-butyl 2-(piperazin-1-yl)acetate

Synonyms tert-butyl 1-piperazinylacetate, tert-Butyl 2-(1-

Piperazinyl)acetate

Molecular Formula C10H20N202
Molecular Weight 200.28 g/mol
InChl Key JOJBGPBSHQZRDA-UHFFFAOYSA-N

Table 2: Physicochemical Data

Property Value Source
Physical Form Liquid [2]
- _ 275.4 + 25.0 °C at 760 mmHg
Boiling Point ) [1][3]
(Predicted)
Density 1.0 £ 0.1 g/cm? (Predicted) [1][3]
Purity > 95% [2]

Hazard Identification and Classification

This compound is classified as hazardous. The following tables summarize its GHS

classification and associated hazard and precautionary statements.

Table 3: GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3h3d6787ec?context=bbe
https://www.biosynce.com/pharmaceutical-intermediates/piperazine/tert-butyl-2-piperazin-1-yl-acetate-cas.html
https://m.chemicalbook.com/ProductDetail_EN_tert-butyl2-piperazin-1-ylacetate_3400428.htm
https://www.biosynce.com/pharmaceutical-intermediates/piperazine/tert-butyl-2-piperazin-1-yl-acetate-cas.html
https://m.chemicalbook.com/ProductDetail_EN_tert-butyl2-piperazin-1-ylacetate_3400428.htm
https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3h3d6787ec?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Irritation Category 2
Serious Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory System)

Source:[4][5]

Table 4: Hazard and Precautionary Statements
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Type Code Statement
Signal Word - Warning
Hazard H302 Harmful if swallowed.
H315 Causes skin irritation.
H319 Causes serious eye irritation.
May cause respirato
H335 _ .y- P Y
irritation.
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 ,
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
pP271
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
POISON CENTER or
P301+P312 L
doctor/physician if you feel
unwell.
IF ON SKIN: Wash with plenty
P302+P352
of soap and water.
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
P305+P351+P338 IF IN EYES: Rinse cautiously
with water for several minutes.
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Remove contact lenses, if
present and easy to do.

Continue rinsing.

If skin irritation occurs: Get

P332+P313 ) ) )

medical advice/attention.

If eye irritation persists: Get
P337+P313 ) ) )

medical advice/attention.

Dispose of contents/container
P501 to an approved waste disposal

plant.

Source:[4][5][6]

Experimental Protocols for Safety Assessment

While specific experimental reports for tert-butyl 2-(piperazin-1-yl)acetate are not publicly
available, the hazard classifications are determined by standardized methodologies, such as
those outlined by the Organisation for Economic Co-operation and Development (OECD). The
following are general descriptions of such protocols.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) inflammatory changes to the skin.

» Animal Model: Typically, a single healthy young adult albino rabbit is used for an initial test.
» Preparation: Approximately 24 hours before the test, the fur on the animal's back is clipped.

o Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied
to a small area (approx. 6 cm?) of the clipped skin and covered with a gauze patch and semi-
occlusive dressing.
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Exposure: The exposure period is typically 4 hours. For substances suspected of being
corrosive, a tiered approach may be used, with observations after 3 minutes and 1 hour.

Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours post-application. The
severity of the lesions is scored.

Classification: The substance is classified based on the severity and reversibility of the skin
reactions.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test assesses the potential of a substance to produce irritation or damage to the eye.

Animal Model: Healthy young adult albino rabbits are typically used.[7]

Procedure: The test substance (0.1 mL for liquids or <100 mg for solids) is applied in a single
dose into the conjunctival sac of one eye.[8] The other eye remains untreated and serves as
a control.[7]

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[7] The use of topical anesthetics and systemic analgesics
is recommended to minimize pain.[7]

Classification: The substance is classified based on the severity, persistence, and
reversibility of the observed ocular lesions.

Boiling Point Determination (General Methods)

The boiling point is a key physical property. Standard laboratory methods include:

Distillation Method: A simple or fractional distillation is performed on a sample of at least 5
mL. The temperature at which the liquid-vapor equilibrium is established, indicated by a
stable thermometer reading as the bulk of the material distills, is recorded as the boiling
point.
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e Thiele Tube Method: A small amount of the sample is placed in a tube with an inverted
capillary tube. The apparatus is heated in an oil bath (Thiele tube). The boiling point is the
temperature at which the stream of bubbles exiting the capillary tube stops, and the liquid
just begins to enter the capillary tube upon cooling.

Caption: Standard Laboratory Handling and Storage Workflow.

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure. The following workflow
outlines the recommended procedures based on SDS information.

- I
Skin Contact / Eye Contact Inhalation Ingestion
e emove n inse mou

Rinse cautiously with water for several minutes ‘

Remove person to fresh air

N

Keep at rest in a position comfortable for breathing

Wash skin with plenty of soap and water

Remove contact lenses, if present and easy to do

= Call a POISON CENTER or doctor =

rrrrrrrrrrrrr

Iffeeling unwell:
Call a POISON CENTER or doctor

If eye iritation persists:
Get medical advice/attention

Click to download full resolution via product page
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Caption: First Aid Procedures for Different Exposure Routes.

Disposal Considerations

Proper disposal of tert-butyl 2-(piperazin-1-yl)acetate and its container is essential to prevent

environmental contamination and ensure safety.

End of Use / Contaminat@
Is spill or leak contained?

Prevent further leakage if safe.
Absorb with inert material (e.g., sand, vermiculite)

~

Place in a suitable, labeled, and closed container for disposal

\ 4

Consult local, regional, and national regulations for disposal

.

Do NOT let product enter drains, waterways, or soil Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Caption: Logical Workflow for Spill Containment and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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